Cas no 183303-08-4 (4-Tert-butyl-1,2,3-thiadiazole-5-carboxylic acid)

• Product Name: 4-Tert-butyl-1,2,3-thiadiazole-5-carboxylic acid
• CAS No: 183303-08-4
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• MDL: MFCD07377305
• CID: 4708996
• PubChem ID: 53404388
• Update Time: 2025-07-02

4-Tert-butyl-1,2,3-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-TERT-BUTYL-1,2,3-THIADIAZOLE-5-CARBOXYLIC ACID
• 4-(tert-Butyl)-1,2,3-thiadiazole-5-carboxylic acid
• NE34865
• Z1962226263
• 4-Tert-butyl-1,2,3-thiadiazole-5-carboxylic acid

• MDL： MFCD07377305
• Inchi： 1S/C7H10N2O2S/c1-7(2,3)5-4(6(10)11)12-9-8-5/h1-3H3,(H,10,11)
• InChI Key： OVWGEFMWMNMRKZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(C)(C)C)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Topological Polar Surface Area: 91.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 310.3±44.0 °C at 760 mmHg
• Flash Point: 141.5±28.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Tert-butyl-1,2,3-thiadiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)